Cas no 80224-20-0 (Propanoic acid,3-mercapto-2-methyl-, sodium salt (1:1))

• Product name: Propanoic acid,3-mercapto-2-methyl-, sodium salt (1:1)
• CAS No: 80224-20-0
• MF: C₄H₇O₂S-^.Na+
• MW: 142.15198
• CID: 722077
• PubChem ID: 23662460

Propanoic acid,3-mercapto-2-methyl-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-mercapto-2-methyl-, sodium salt (1:1)
• sodium 3-mercapto-2-methylpropionate
• sodium,2-methyl-3-sulfanylpropanoate
• DTXSID201001106
• NS00090191
• 80224-20-0
• SCHEMBL9118217
• sodium 2-methyl-3-sulfanylpropanoate
• EINECS 279-421-9
• AKOS015898844

• Inchi： InChI=1S/C4H8O2S.Na/c1-3(2-7)4(5)6;/h3,7H,2H2,1H3,(H,5,6);/q;+1/p-1
• InChI Key： FOTPRJUNQGWLCM-UHFFFAOYSA-M
• SMILES： CC(CS)C(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 142.00644492g/mol
• Monoisotopic Mass: 142.00644492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 76.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 41.1Ų

Additional information on Propanoic acid,3-mercapto-2-methyl-, sodium salt (1:1)

测试